Structural batteries are multifunctional composite materials that can carry mechanical load and store electrical energy. Their multifunctionality requires an ionically conductive and stiff electrolyte matrix material. For this purpose, a bi-continuous polymer electrolyte is used where a porous solid phase holds the structural integrity of the system, and a liquid phase, which occupies the pores, conducts lithium ions. To assess the porous structure, three-dimensional topology information is needed. Here we study the three-dimensional structure of the porous battery electrolyte material using combined focused ion beam and scanning electron microscopy and transfer into finite element models. Numerical analyses provide predictions of elastic modulus and ionic conductivity of the bi-continuous electrolyte material. Characterization of the three-dimensional structure also provides information on the diameter and volume distributions of the polymer and pores, as well as geodesic tortuosity.

The design of acoustic metasurfaces with desirable properties is challenging due to their artificial nature and the large space of physical and geometrical parameters. Until recently, design strategies were primarily based on numerical simulations based on finite-element or finite-difference time-domain methods, which are limited in terms of computational speed or complexity. Here, we present an efficient two-stage data-driven approach for analyzing and designing membrane-type metasurface absorbers with desirable characteristics. In the first stage, a forward model consisting of a neural network is trained to map an input, comprising the membrane parameters, to the observed sound absorption spectrum. In the second stage, the learned forward model is inverted to infer the input parameters that produce the desired absorption response. The metasurface membrane parameters, which serve as input to the neural network, are estimated by minimizing a loss function between the desired absorption profile and the output of the learned forward model. Two devices are then fabricated using the estimated membrane parameters. The measured acoustic absorption responses of the fabricated devices show a very close agreement with the desired responses.

Oxynitrides are promising materials for visible light-driven water splitting. However, limited information regarding their electron-momentum resolved electronic structure exists. Here, with the advantage of the enhanced probing depth and chemical state specificity of soft-X-ray ARPES, we determine the electronic structure of the photocatalyst oxynitride LaTiO2N and monitor its evolution as a consequence of the oxygen evolution reaction. After the photoelectrochemical reactions, we observe a partial loss of Ti- and La-N 2p states, distortions surrounding the local environment of titanium atoms and, unexpectedly, an indication of an electron accumulation layer at or near the surface, which may be connected with either a large density of metallic surface states or downward band bending. The distortions and defects associated with the titanium 3d states lead to the trapping of electrons and charge recombination, which is a major limitation for the oxynitride LaTiO2N. The presence of an accumulation layer and its evolution suggests complex mechanisms of the photoelectrochemical reaction, especially in cases where co-catalysts or passivation layers are used.

Nanosponges are subject of intensive research due to their unique morphology, which leads among other effects to electrodynamic field localization generating a strongly nonlinear optical response at hot spots and thus enable a variety of applications. Accurate predictions of physical properties require detailed knowledge of the sponges’ chaotic nanometer-sized structure, posing a metrological challenge. A major goal is to obtain computer models with equivalent structural and optical properties. Here, to understand the sponges’ morphology, we present a procedure for their accurate 3D reconstruction using focused ion beam tomography. Additionally, we introduce a simulation method to create nanoporous sponge models with adjustable geometric properties. It is shown that if certain morphological parameters are similar for computer-generated and experimental sponges, their optical response, including magnitudes and hot spot locations, are also similar. Finally, we analyze the anisotropy of experimental sponges and present an easy-to-use method to reproduce arbitrary anisotropies in computer-generated sponges.

The practical application of lithium-metal batteries is hindered by insufficient lithium Coulombic efficiency and uncontrolled dendrite growth, bringing a challenge concerning how to create robust solid electrolyte interphases (SEIs) that can regulate Li+ transport and protect reactive lithium-metal. Here, we present the rational construction of a multi-component jigsaw-like artificial SEI by the integration of fluorine-containing silane and polyether-containing silane. The fluorine-donating group prevents the parasitic reaction and yields a dense structure for homogeneous lithium deposition. Additionally, the lithophilicity of ethylene glycol backbone facilitates the rapid transport of Li+ and the cross-linked network increases mechanical robustness of the SEI. With this artificial SEI, we show highly reversible lithium plating and stripping cycling for more than 500 hours. Moreover, we also demonstrate stable operation of high-voltage LiNi0.8Co0.1Mn0.1O2 cathode in both coin and pouch cells under high loading, limiting excess lithium, and lean electrolyte conditions, holding great prospects for the practical application of high-voltage lithium-metal batteries.

Polymer-derived ceramics derived from pre-ceramic polymers (PCPs), have access to several form factors and are highly tunable systems. Tunability can be further expanded with the incorporation of functional nanoparticle fillers throughout the matrix for advanced nanocomposite polymer-derived ceramic development. However, capping ligands used in nanoparticle syntheses mix unfavorably with PCPs, giving aggregated filler material and diminished properties. To control dispersion, secondary nanoparticle processing is performed by adhering PCP-miscible caps to the surface after synthesis. This often sacrifices size control established for small nanoparticles (<10 nm). Herein, we successfully eliminate the need for extra nanoparticle processing through the development of a one-pot, copper sulfide synthesis in which a PCP assists the stable formation of nanoparticles and serves as the final graft molecule. We monitor the success of this methodology and the PCP’s role in the reaction through several characterization methods probing both the nanoparticle core and polymer graft.

Kirigami, the art of cutting and folding sheets, provides a way to deploy three-dimensional shapes from flat material. Known for centuries by artists and the subject of recent research, practical application of kirigami is limited by the complexity of the folding step. Recently, a kirigami pattern based on staggered slits has been used for expanded metal gratings and packaging material, having the practical advantage of deploying with simple tension rather than complex folding. Here, we introduce a tension activated kirigami pattern that drives flat material into rows of vertical, accordion-like, folded walls. This array of walls has a stiffness and strength comparable to a full honeycomb core, yet it self-deploys under tension. The structure is also conformable, allowing it to wrap around objects. These attributes enable a step forward for low-cost structural panels and a sustainable alternative to plastic cushion wrap.

Among silicon-based solar cells, heterojunction cells hold the world efficiency record. However, their market acceptance is hindered by an initial 0.5% per year degradation of their open circuit voltage which doubles the overall cell degradation rate. Here, we study the performance degradation of crystalline-Si/amorphous-Si:H heterojunction stacks. First, we experimentally measure the interface defect density over a year, the primary driver of the degradation. Second, we develop SolDeg, a multiscale, hierarchical simulator to analyze this degradation by combining Machine Learning, Molecular Dynamics, Density Functional Theory, and Nudged Elastic Band methods with analytical modeling. We discover that the chemical potential for mobile hydrogen develops a gradient, forcing the hydrogen to drift from the interface, leaving behind recombination-active defects. We find quantitative correspondence between the calculated and experimentally determined defect generation dynamics. Finally, we propose a reversed Si-density gradient architecture for the amorphous-Si:H layer that promises to reduce the initial open circuit voltage degradation from 0.5% per year to 0.1% per year.

Architected materials such as lattices are capable of demonstrating extraordinary mechanical performance. Lattices are often used for their stretch-dominated behavior, which gives them a high degree of stiffness at low-volume fractions. At the other end of the stiffness spectrum, bending-dominated lattices tend to be more compliant and are of interest for their energy absorption performance. Here, we report a class of ultra-compliant interwoven lattices that demonstrate up to an order of magnitude improvement in compliance over their traditional counterparts at similar volume fractions. This is achieved by selectively decoupling nodes and interweaving struts in bending-dominated lattices, inspired by observations of this structural principle in the lattice-like arrangement of the Venus flower basket sea sponge. By decoupling nodes in this manner, we demonstrate a simple and near-universal design strategy for modulating stiffness in lattice structures and achieve among the most compliant lattices reported in the literature.

Bioinspired nacre-like structures are effective in toughening materials, yet are difficult to construct in magnesium-ceramic systems. Here, a set of magnesium-MAX phase composites with nacre-like lamellar and brick-and-mortar architectures are fabricated by pressureless infiltration of the magnesium melt into ice-templated Ti3AlC2 ceramic scaffolds. The structure and mechanical properties of the composites are elucidated with a special focus on the effects of the types of architectures (lamellar or brick-and-mortar) and matrices (pure magnesium or AZ91D alloy) on the toughening mechanisms. The nacre-like architectures are found to play a role in blunting the cracks via plastic deformation and microcracking, and shielding the cracks from applied stress by promoting crack deflection and uncracked-ligament bridging mechanisms. These composites achieve a good combination of specific strength and fracture toughness, which are superior to many other reported magnesium-ceramic and nacre-like metal-ceramic composite materials.